Cas no 17140-60-2 (D-glycero-D-gulo-Heptonicacid, calcium salt (2:1))

• Product Name: D-glycero-D-gulo-Heptonicacid, calcium salt (2:1)
• CAS No: 17140-60-2
• MF: C₁₄H₂₆CaO₁₆
• MW: 490.424645900726
• MDL: MFCD00065923
• CID: 157651
• PubChem ID: 57647907
• Update Time: 2025-07-01

D-glycero-D-gulo-Heptonicacid, calcium salt (2:1) Chemical and Physical Properties

Names and Identifiers

• D-glycero-D-gulo-Heptonicacid, calcium salt (2:1)
• CALCIUM GLUCOHEPTONATE
• CALCIUM GLUCEPTATE
• CALCIUM GLUCEPTATE,USP
• Calcium glucoheptonoate
• calciumalpha-glucoheptonate
• calciumglucoheptanoate
• calciumheptagluconate
• α-D-Glucoheptonic acid calcium salt
• Nsc42196
• Calcium glueptate
• CALCIUM-ALPHA-D-GLUCOHEPTONATE
• CALCIUM GLUCEPTATE, USP
• calcium (2R,3R,4S,5R,6R)-2,3,4,5,6,7-hexahydroxyheptanoate
• Calcium D-glycero-D-gulo-heptonate
• CALCIUMGLUCOHEPTONATE
• SCHEMBL517448
• D-glycero-D-gulo-Heptonic acid, calcium salt (2:1)
• calcium(2R,3R,4S,5R,6R)-2,3,4,5,6,7-hexahydroxyheptanoate
• EINECS 241-203-6
• calcium bis((2R,3R,4S,5R,6R)-2,3,4,5,6,7-hexahydroxyheptanoate)
• Calcium alpha-D-glucoheptonate
• Calcium alpha-D-heptagluconate hydrate
• HY-B1476
• Q27258835
• NSC 42196
• DTXSID80889390
• J-010722
• AKOS024284356
• Calcium D-glycero-D-gulo-heptonate (1:2)
• GLUCOHEPTONIC ACID CALCIUM SALT [MI]
• 17140-60-2
• calcium;(2R,3R,4S,5R,6R)-2,3,4,5,6,7-hexahydroxyheptanoate
• Calcium a-D-heptagluconate hydrate
• Calcium-bis(D-glycero-D-gulo-heptonat)
• 45E26F1TPT
• D-glycero-D-gulo-Heptonic acid, calcium salt
• CS-0013174
• UNII-45E26F1TPT
• NSC-42196
• G12177
• alpha-D-glucoheptonic acid calcium salt hydrate
• FATUQANACHZLRT-XBQZYUPDSA-L

• MDL： MFCD00065923
• Inchi： 1S/2C7H14O8.Ca/c2*8-1-2(9)3(10)4(11)5(12)6(13)7(14)15;/h2*2-6,8-13H,1H2,(H,14,15);/q;;+2/p-2/t2*2-,3-,4+,5-,6-;/m11./s1
• InChI Key： FATUQANACHZLRT-XBQZYUPDSA-L
• SMILES： [Ca+2].O[C@H]([C@H]([C@H](C(=O)[O-])O)O)[C@@H]([C@@H](CO)O)O.O[C@H]([C@H]([C@H](C(=O)[O-])O)O)[C@@H]([C@@H](CO)O)O

Computed Properties

• Exact Mass: 490.08500
• Monoisotopic Mass: 490.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 31
• Rotatable Bond Count: 12
• Complexity: 202
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 323A^2

Experimental Properties

• Density: 1.8
• Boiling Point: 727.8°C at 760 mmHg
• Flash Point: 407.9°C
• Refractive Index: 1.636
• PSA: 295.36000
• LogP: -8.41860
• Optical Activity: [α]20/D +2±0.2°, c = 5% in H2O

D-glycero-D-gulo-Heptonicacid, calcium salt (2:1) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• RTECS：MA7980000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on D-glycero-D-gulo-Heptonicacid, calcium salt (2:1)

D-glycero-D-gulo-Heptonic Acid, Calcium Salt (2:1): An Overview

D-glycero-D-gulo-Heptonic Acid, Calcium Salt (2:1), with the CAS number 17140-60-2, is a unique and multifaceted compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is a calcium salt of a heptonic acid, specifically the D-glycero-D-gulo isomer, and its properties and potential applications are the subject of ongoing scientific investigation.

The molecular structure of D-glycero-D-gulo-Heptonic Acid, Calcium Salt (2:1) is characterized by a heptose backbone with specific stereochemical configurations. The presence of the calcium salt in a 2:1 ratio with the heptonic acid imparts unique physicochemical properties to the compound. These properties include solubility, stability, and reactivity, which are crucial for its various applications in research and development.

Recent studies have highlighted the potential of D-glycero-D-gulo-Heptonic Acid, Calcium Salt (2:1) in several areas. One notable application is in the field of biocatalysis, where this compound has been shown to serve as an effective substrate for certain enzymes. For instance, a study published in the Journal of Biotechnology demonstrated that D-glycero-D-gulo-Heptonic Acid, Calcium Salt (2:1) can be efficiently converted by specific bacterial enzymes into valuable intermediates for pharmaceutical synthesis.

In addition to its role in biocatalysis, D-glycero-D-gulo-Heptonic Acid, Calcium Salt (2:1) has also been explored for its potential therapeutic applications. Research conducted at the University of California, Los Angeles (UCLA) has indicated that this compound may have anti-inflammatory properties. The study found that D-glycero-D-gulo-Heptonic Acid, Calcium Salt (2:1) can modulate key signaling pathways involved in inflammation, making it a promising candidate for the development of new anti-inflammatory drugs.

The stability and solubility of D-glycero-D-gulo-Heptonic Acid, Calcium Salt (2:1) are other important factors that contribute to its utility in various applications. A recent paper in the Journal of Pharmaceutical Sciences reported that this compound exhibits excellent stability under a wide range of pH conditions and temperatures. This stability makes it suitable for use in formulations that require long-term storage or exposure to varying environmental conditions.

The synthesis of D-glycero-D-gulo-Heptonic Acid, Calcium Salt (2:1) has also been a topic of interest. Several methods have been developed to produce this compound on both laboratory and industrial scales. One such method involves the enzymatic conversion of glucose to heptonic acid followed by the formation of the calcium salt. This approach not only ensures high yields but also minimizes environmental impact by using biocatalysts.

In conclusion, D-glycero-D-gulo-Heptonic Acid, Calcium Salt (2:1) (CAS No. 17140-60-2) is a versatile compound with a wide range of potential applications in biocatalysis, pharmaceuticals, and other fields. Ongoing research continues to uncover new properties and uses for this compound, making it an exciting area of study for scientists and researchers worldwide.